2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C27H23NO6
• Molecular Weight: 457.5 g/mol
• IUPAC Name: [2-(4-benzoyloxyphenyl)-2-oxoethyl] 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C27H23NO6/c1-18-7-11-22(12-8-18)28-16-21(15-25(28)30)26(31)33-17-24(29)19-9-13-23(14-10-19)34-27(32)20-5-3-2-4-6-20/h2-14,21H,15-17H2,1H3
• InChI Key: XPZBFQXBQSLFIM-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)OC(=O)C4=CC=CC=C4

Description

2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate, also known as BOPP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. BOPP is a derivative of pyrrolidine and is synthesized by the reaction of benzoyloxyphenylacetic acid with 4-methylphenylglycine. In

Mechanism of Action

2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate inhibits DPP-IV by binding to the active site of the enzyme, thereby preventing it from cleaving incretin hormones such as GLP-1 (glucagon-like peptide-1) and GIP (glucose-dependent insulinotropic peptide). This results in increased levels of these hormones, which in turn stimulates insulin secretion and improves glucose tolerance.
Biochemical and Physiological Effects:
This compound has been shown to increase insulin secretion and improve glucose tolerance in animal models of diabetes. It has also been investigated for its potential use in the treatment of cancer and inflammation. This compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate is a potent inhibitor of DPP-IV and has shown promising results in animal models of diabetes, cancer, and inflammation. However, its efficacy and safety in humans are yet to be established. This compound also has limited solubility in water, which may pose challenges in drug formulation and delivery.

Future Directions

Further research is needed to establish the efficacy and safety of 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate in humans. The development of more potent and selective inhibitors of DPP-IV is also an area of active research. The potential use of this compound in the treatment of other diseases such as Alzheimer's disease and cardiovascular disease is also an area of interest. The development of novel drug delivery systems that can improve the solubility and bioavailability of this compound is also an area of future research.

Synthesis Methods

The synthesis of 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate involves the reaction of benzoyloxyphenylacetic acid with 4-methylphenylglycine in the presence of a coupling agent such as DCC (dicyclohexylcarbodiimide) and a catalyst like DMAP (4-dimethylaminopyridine). The reaction yields this compound as a white crystalline powder with a melting point of 165-168°C.

Scientific Research Applications

2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been extensively studied for its potential applications in drug discovery. It acts as a potent inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the regulation of glucose metabolism. This compound has been shown to increase insulin secretion and improve glucose tolerance in animal models of diabetes. It has also been investigated for its potential use in the treatment of cancer and inflammation.